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Compound of Interest

Compound Name: 1-Bromo-1-fluoroethane

Cat. No.: B3349677 Get Quote

Despite a comprehensive search for the use of 1-Bromo-1-fluoroethane in agrochemical

research, no specific applications, synthetic protocols, or publicly available data on its use as a

building block for commercial agrochemicals were identified. The scientific and patent literature

reviewed does not contain direct evidence of this specific compound being utilized in the

development or synthesis of new pesticides, herbicides, or fungicides.

While the introduction of fluorine-containing functional groups is a critically important strategy in

modern agrochemical design, the available research does not point to 1-Bromo-1-
fluoroethane as a key intermediate.[1][2][3][4][5][6] The agrochemical industry frequently

employs organofluorine compounds to enhance the biological activity, stability, and lipophilicity

of active ingredients.[1][3][6] However, the focus appears to be on other fluorinated synthons.

For instance, compounds such as Ethyl Bromofluoroacetate are recognized as versatile

building blocks for introducing fluorine into agrochemicals and pharmaceuticals.[7][8] The

broader class of bromo-fluoro-alkanes and -alkenes does find application in organic synthesis,

but specific examples tying 1-Bromo-1-fluoroethane to a named agrochemical product are

absent in the reviewed literature.

A patent exists for the synthesis of 1-bromo-2-fluoroethane, an isomer of the compound in

question, highlighting interest in bromo-fluoro-ethanes for chemical synthesis.[9] However, the

patent does not specify its end use in a particular agrochemical. The general role of

halogenated hydrocarbons, such as bromoethane and 1-bromo-2-chloroethane, as alkylating
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agents and intermediates in the synthesis of pharmaceuticals and agrochemicals is well-

documented.[10][11]

Conclusion

Based on the available information, there are no specific, documented applications of 1-
Bromo-1-fluoroethane in agrochemical research to report. Consequently, the creation of

detailed application notes, experimental protocols, and signaling pathway diagrams as

requested is not feasible. Researchers in the field appear to utilize other fluorinated building

blocks for the synthesis of novel agrochemicals. Further investigation into proprietary or non-

public research might reveal specific uses, but such information is not accessible through

public databases and scientific publications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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